Cas no 41821-51-6 (Piperidine,1-[3-(phenylthio)propyl]-, hydrochloride (1:1))

• Product Name: Piperidine,1-[3-(phenylthio)propyl]-, hydrochloride (1:1)
• CAS No: 41821-51-6
• MF: C₁₄H₂₂ClNS
• MW: 271.849181652069
• CID: 332814
• PubChem ID: 3038686
• Update Time: 2025-04-19

Piperidine,1-[3-(phenylthio)propyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Piperidine,1-[3-(phenylthio)propyl]-, hydrochloride (1:1)
• 1-(3-phenylsulfanylpropyl)piperidine,hydrochloride
• 1-(3-(Phenylthio)propyl)piperidine hydrochloride
• AC1MI5CR
• CV-939
• LS-115934
• NSC 510233
• NSC-510233
• Piperidine, 1-(3-(phenylthio)propyl)-, monohydrochloride
• 41821-51-6
• PIPERIDINE, 1-(3-(PHENYLTHIO)PROPYL)-, HYDROCHLORIDE (1:1)
• DTXSID70194627
• 27QZ9KFT65
• NSC510233
• UNII-27QZ9KFT65
• 1-(3-phenylsulfanylpropyl)piperidine;hydrochloride

• Inchi： 1S/C14H21NS.ClH/c1-3-8-14(9-4-1)16-13-7-12-15-10-5-2-6-11-15;/h1,3-4,8-9H,2,5-7,10-13H2;1H
• InChI Key： NJOKBCHXXCJDCX-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CC=1)CCCN1CCCCC1

Computed Properties

• Exact Mass: 271.11600
• Monoisotopic Mass: 271.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.5Ų

Experimental Properties

• Density: 1.05
• Boiling Point: 350.4°C at 760 mmHg
• Flash Point: 165.7°C
• Refractive Index: 1.573
• PSA: 28.54000
• LogP: 4.39460